Cas no 17721-06-1 (Thiophen-3-amine)

• Product Name: Thiophen-3-amine
• CAS No: 17721-06-1
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD11226843
• CID: 136351
• PubChem ID: 640543
• Update Time: 2025-06-10

Thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• Thiophen-3-amine
• 3-AMINOTHIOPHENE
• 3-Thiophenamine
• 3-aminothiophen
• 3-thienylamine
• thien-3-ylamine
• Thiophen-3-aMine oxalate
• thiophen-3-yl-amine
• Thiophene-3-amine
• thiophen-3-ylaMine
• thiophen-3-aMine oxalate: thiophen-3-aMine oxalic salt
• OSM-S-463
• InChI=1/C4H5NS/c5-4-1-2-6-3-4/h1-3H,5H
• 17721-06-1
• (1R,2R,5S)-Neomenthylazide
• ZB0567
• DKGYESBFCGKOJC-UHFFFAOYSA-N
• DTXSID40348756
• AKOS006222750
• A812243
• AMY15168
• FT-0615074
• CS-0096335
• J-511737
• PB23357
• EN300-77985
• MFCD03788252
• 3-AMINOTHIOPHENE###17721-06-1
• Thiophen-3-aMine oxalate, 95+%
• DB-080684

• MDL： MFCD11226843
• Inchi： 1S/C4H5NS/c5-4-1-2-6-3-4/h1-3H,5H2
• InChI Key： DKGYESBFCGKOJC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N

Computed Properties

• Exact Mass: 99.01430
• Monoisotopic Mass: 99.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Boiling Point: 243.6℃ at 760 mmHg
• PSA: 54.26000
• LogP: 1.91150

Additional information on Thiophen-3-amine

Thiophen-3-amine (CAS No. 17721-06-1): A Comprehensive Overview in Modern Chemical Research

Thiophen-3-amine, with the chemical identifier CAS No. 17721-06-1, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its sulfur-containing aromatic ring system, serves as a versatile building block for the synthesis of various biologically active molecules and advanced materials. Its unique structural and electronic properties make it particularly valuable in the development of novel therapeutic agents and functional materials.

The molecular structure of Thiophen-3-amine consists of a thiophene ring substituted with an amine group at the 3-position. This configuration imparts distinct chemical reactivity, enabling its participation in a wide range of synthetic transformations. The presence of both electron-rich and electron-deficient regions within the molecule allows for selective functionalization, making it an attractive scaffold for medicinal chemists seeking to design molecules with tailored biological activities.

In recent years, Thiophen-3-amine has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural features to develop novel compounds with therapeutic efficacy against various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression, such as tyrosine kinases and proteases. The amine group at the 3-position serves as a key pharmacophore, facilitating interactions with biological targets and enhancing binding affinity.

Moreover, the thiophene ring in Thiophen-3-amine contributes to its ability to modulate electronic properties, making it a valuable component in the design of organic semiconductors and conductive polymers. These materials are increasingly relevant in the field of nanotechnology and renewable energy, where efficient charge transport is essential. The compound's ability to form stable complexes with metals also opens avenues for applications in catalysis and material science.

Recent advancements in computational chemistry have further enhanced the understanding of Thiophen-3-amine's reactivity and applications. Molecular modeling studies have revealed insights into how structural modifications can influence its biological activity and material properties. These insights are being translated into practical applications, with researchers developing new synthetic strategies to optimize the compound's performance in drug development and material engineering.

The pharmaceutical industry has particularly embraced Thiophen-3-amine as a key intermediate in the synthesis of small-molecule drugs. Its incorporation into drug candidates has led to compounds with improved pharmacokinetic profiles and reduced side effects. For example, thiophene-based amine derivatives have been investigated for their potential as antiviral agents, anticancer drugs, and neuroprotective compounds. The versatility of this scaffold continues to drive innovation in medicinal chemistry.

In addition to its pharmaceutical applications, Thiophen-3-amine plays a crucial role in materials science. Its ability to form conjugated systems makes it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. Researchers are exploring its potential as a dopant or ligand in electronic devices, where its electronic properties can enhance device performance. The compound's stability under various conditions also makes it a reliable choice for industrial applications.

The synthesis of Thiophen-3-amine has been optimized through various methodologies, including classical organic reactions such as nucleophilic substitution and metal-catalyzed cross-coupling reactions. Advances in synthetic techniques have enabled the production of high-purity batches of this compound, which are essential for both research and industrial purposes. These synthetic advancements have also facilitated the exploration of novel derivatives with enhanced functionalities.

The environmental impact of using Thiophen-3-amine as a chemical intermediate has been carefully evaluated. Studies have demonstrated its biodegradability and low toxicity under controlled conditions, making it an environmentally friendly choice for industrial processes. Efforts are ongoing to develop greener synthetic routes that minimize waste and energy consumption while maintaining high yields.

In conclusion, Thiophen-3-amine (CAS No. 17721-06-1) is a multifaceted compound with significant applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. As our understanding of its properties continues to grow, so too will its role in addressing global challenges in health care and sustainable technology.